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Compound of Interest

Compound Name: 2-Bromophenyl isothiocyanate

Cat. No.: B079995

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of 2-Bromophenyl isothiocyanate, a compound of interest in synthetic chemistry
and drug discovery. The information is presented to support research and development
activities.

Physicochemical Properties

The core molecular attributes of 2-Bromophenyl isothiocyanate are summarized in the table
below. These data are essential for experimental design, stoichiometric calculations, and
analytical characterization.
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Property Value Reference
Molecular Formula C7H4BINS [1112][3]
Molecular Weight 214.08 g/mol [1][3][4]
CAS Number 13037-60-0 [1][4]
Appearance C.:Ieér, colorless to pale yellow (]
liquid

Density 1.591 g/mL at 25 °C [1]14]
Boiling Point 257 °C at 770 mmHg [3][4]

Refractive Index

n20/D 1.6843

[4]

SMILES String

BrC1=CC=CC=C1N=C=S

[2]14]

InChl Key

PAFORXDSYWMYGP-
UHFFFAOYSA-N

[2]4]

Conceptual Experimental Workflow for Compound

Analysis

While specific experimental protocols for 2-Bromophenyl isothiocyanate are application-

dependent, a general workflow for its characterization and use in synthetic applications is

outlined below. This workflow represents a logical progression from initial compound

verification to its application in a synthetic context.
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Compound Verification

Procurement of
2-Bromophenyl Isothiocyanate

Purity Assessment

(e.q., GC, HPLC)

Structural Confirmation
(e.g., NMR, MS, IR)

Verified Compound

Synthetic Application

Reaction Setup with Substrate

Monitoring Reaction Progress
(e.g., TLC, LC-MS)

Work-up and Purification
(e.g., Extraction, Chromatography)

Product Chiracterization

Structural Elucidation of Product
(e.g., NMR, MS)

'

Purity and Yield Determination

Click to download full resolution via product page

Caption: A generalized workflow for the verification and synthetic use of a chemical reagent.

Chemical Structure
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The molecular structure of 2-Bromophenyl isothiocyanate is fundamental to understanding
its reactivity. The isothiocyanate group is a key functional moiety, enabling various chemical
transformations.

Caption: A simplified 2D representation of the 2-Bromophenyl isothiocyanate structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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